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molecular formula C8H9NO2 B181359 4-Amino-3-methylbenzoic acid CAS No. 2486-70-6

4-Amino-3-methylbenzoic acid

Cat. No. B181359
CAS RN: 2486-70-6
M. Wt: 151.16 g/mol
InChI Key: NHFKECPTBZZFBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08367857B2

Procedure details

Carbon disulfide (0.26 mL, 4.4 mmol) was added to a mixture comprising 4-amino-3-methylbenzoic acid (0.23 g, 1.5 mmol), tetrahydrofuran (1.0 mL), water (1.0 mL) and triethylamine (0.51 mL, 3.6 mmol), followed by stirring at room temperature for 28 hours. The obtained reaction mixture was dropwise added to a tetrahydrofuran (1.0 mL) solution of iodine (0.41 g, 1.6 mmol) over a period of 5 minutes at 0° C., followed by stirring at 0° C. for further 1.5 hours. Thereafter, 1M hydrochloric acid (1.5 mL) and sodium sulfite (38 mg, 0.30 mmol) were added and mixed. Then, ethyl acetate (6 mL) was added, and the organic layer was separated and concentrated under reduced pressure to dryness. To the residue, ethyl acetate (6 mL) and water (1 mL) were added, and the organic layer was washed once with 1M hydrochloric acid (1 mL) and then concentrated under reduced pressure to dryness to obtain 4-isothiocyanato-3-methylbenzoic acid as a cream-colored solid (0.30 g, yield: 103%, HPLC purity: 88%, HPLC retention time: 4.0 min). LC-MS ES-192 (retention time: 4.3 min, condition 1).
Name
Carbon disulfide
Quantity
0.26 mL
Type
reactant
Reaction Step One
Name
4-amino-3-methylbenzoic acid
Quantity
0.23 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.51 mL
Type
reactant
Reaction Step One
Name
water
Quantity
1 mL
Type
solvent
Reaction Step One
Name
tetrahydrofuran
Quantity
1 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
1.5 mL
Type
reactant
Reaction Step Two
Name
sodium sulfite
Quantity
38 mg
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
6 mL
Type
solvent
Reaction Step Three
Name
iodine
Quantity
0.41 g
Type
reactant
Reaction Step Four
Name
tetrahydrofuran
Quantity
1 mL
Type
solvent
Reaction Step Four
Name
4-isothiocyanato-3-methylbenzoic acid
Yield
103%

Identifiers

REACTION_CXSMILES
[C:1](=[S:3])=S.[NH2:4][C:5]1[CH:13]=[CH:12][C:8]([C:9]([OH:11])=[O:10])=[CH:7][C:6]=1[CH3:14].C(N(CC)CC)C.II.Cl.S([O-])([O-])=O.[Na+].[Na+]>C(OCC)(=O)C.O1CCCC1.O>[N:4]([C:5]1[CH:13]=[CH:12][C:8]([C:9]([OH:11])=[O:10])=[CH:7][C:6]=1[CH3:14])=[C:1]=[S:3] |f:5.6.7|

Inputs

Step One
Name
Carbon disulfide
Quantity
0.26 mL
Type
reactant
Smiles
C(=S)=S
Name
4-amino-3-methylbenzoic acid
Quantity
0.23 g
Type
reactant
Smiles
NC1=C(C=C(C(=O)O)C=C1)C
Name
triethylamine
Quantity
0.51 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
water
Quantity
1 mL
Type
solvent
Smiles
O
Name
tetrahydrofuran
Quantity
1 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
hydrochloric acid
Quantity
1.5 mL
Type
reactant
Smiles
Cl
Name
sodium sulfite
Quantity
38 mg
Type
reactant
Smiles
S(=O)([O-])[O-].[Na+].[Na+]
Step Three
Name
ethyl acetate
Quantity
6 mL
Type
solvent
Smiles
C(C)(=O)OCC
Step Four
Name
iodine
Quantity
0.41 g
Type
reactant
Smiles
II
Name
tetrahydrofuran
Quantity
1 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
by stirring at room temperature for 28 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The obtained reaction mixture
STIRRING
Type
STIRRING
Details
by stirring at 0° C. for further 1.5 hours
Duration
1.5 h
ADDITION
Type
ADDITION
Details
mixed
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure to dryness
ADDITION
Type
ADDITION
Details
To the residue, ethyl acetate (6 mL) and water (1 mL) were added
WASH
Type
WASH
Details
the organic layer was washed once with 1M hydrochloric acid (1 mL)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure to dryness

Outcomes

Product
Details
Reaction Time
 28 h
Name
4-isothiocyanato-3-methylbenzoic acid
Type
product
Smiles
N(=C=S)C1=C(C=C(C(=O)O)C=C1)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 103%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.